Cas no 2166552-38-9 (tert-butyl N-2-(chlorosulfonyl)ethyl-N-cyclobutylcarbamate)

• Product Name: tert-butyl N-2-(chlorosulfonyl)ethyl-N-cyclobutylcarbamate
• CAS No: 2166552-38-9
• MF: C₁₁H₂₀ClNO₄S
• MW: 297.798801422119
• CID: 5968281
• PubChem ID: 165533684
• Update Time: 2025-08-05

tert-butyl N-2-(chlorosulfonyl)ethyl-N-cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(chlorosulfonyl)ethyl-N-cyclobutylcarbamate
• tert-butyl N-[2-(chlorosulfonyl)ethyl]-N-cyclobutylcarbamate
• 2166552-38-9
• EN300-1577779

• Inchi： 1S/C11H20ClNO4S/c1-11(2,3)17-10(14)13(9-5-4-6-9)7-8-18(12,15)16/h9H,4-8H2,1-3H3
• InChI Key： UXZUPDSHPDSHNC-UHFFFAOYSA-N
• SMILES： ClS(CCN(C(=O)OC(C)(C)C)C1CCC1)(=O)=O

Computed Properties

• Exact Mass: 297.0801570g/mol
• Monoisotopic Mass: 297.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl N-2-(chlorosulfonyl)ethyl-N-cyclobutylcarbamate

Introduction to tert-butyl N-2-(chlorosulfonyl)ethyl-N-cyclobutylcarbamate (CAS No. 2166552-38-9)

tert-butyl N-2-(chlorosulfonyl)ethyl-N-cyclobutylcarbamate (CAS No. 2166552-38-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of tert-butyl N-2-(chlorosulfonyl)ethyl-N-cyclobutylcarbamate consists of a tert-butyl group, a cyclobutyl ring, and a chlorosulfonyl moiety, all interconnected through an amide linkage. The tert-butyl group provides steric hindrance and enhances the stability of the molecule, while the cyclobutyl ring contributes to its conformational flexibility. The chlorosulfonyl group is highly reactive and can participate in a variety of chemical reactions, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of tert-butyl N-2-(chlorosulfonyl)ethyl-N-cyclobutylcarbamate in the development of new drugs. For instance, a research team at the University of California, San Francisco, has explored its use as an intermediate in the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are key targets for drug discovery. The unique properties of tert-butyl N-2-(chlorosulfonyl)ethyl-N-cyclobutylcarbamate enable it to serve as a versatile scaffold for the design and optimization of GPCR ligands.

In another study published in the Journal of Medicinal Chemistry, researchers from Harvard University investigated the role of tert-butyl N-2-(chlorosulfonyl)ethyl-N-cyclobutylcarbamate in the development of inhibitors for protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their disruption can lead to various diseases. The study demonstrated that this compound can be effectively modified to create potent and selective inhibitors for specific PPIs, opening new avenues for therapeutic intervention.

The synthetic versatility of tert-butyl N-2-(chlorosulfonyl)ethyl-N-cyclobutylcarbamate is further exemplified by its use in the preparation of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. A team at Pfizer Inc. utilized this compound as a key intermediate in the synthesis of prodrugs designed to improve the pharmacokinetic properties and reduce the side effects of existing drugs. This approach has shown promising results in preclinical studies, highlighting the potential of tert-butyl N-2-(chlorosulfonyl)ethyl-N-cyclobutylcarbamate in drug delivery systems.

Beyond its applications in drug discovery and development, tert-butyl N-2-(chlorosulfonyl)ethyl-N-cyclobutylcarbamate has also found utility in other areas of chemical research. For example, it has been used as a reagent in polymer chemistry to introduce functional groups into polymer chains. This application is particularly relevant for the development of functional polymers with tailored properties for use in materials science and biotechnology.

The safety profile of tert-butyl N-2-(chlorosulfonyl)ethyl-N-cyclobutylcarbamate is an important consideration for its practical use. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure safety. Researchers should adhere to standard laboratory protocols and guidelines to minimize any potential risks associated with its use.

In conclusion, tert-butyl N-2-(chlorosulfonyl)ethyl-N-cyclobutylcarbamate (CAS No. 2166552-38-9) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and synthetic versatility make it an invaluable tool for scientists working on drug discovery, polymer chemistry, and other advanced applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing medical challenges.